3,7-Dimethyl-1-propargylxanthine
3,7-Dimethyl-1-propargylxanthine
Brand Name:
Vulcanchem
CAS No.:
14114-46-6
VCID:
VC20762798
InChI:
InChI=1S/C10H10N4O2/c1-4-5-14-9(15)7-8(11-6-12(7)2)13(3)10(14)16/h1,6H,5H2,2-3H3
SMILES:
CN1C=NC2=C1C(=O)N(C(=O)N2C)CC#C
Molecular Formula:
C10H10N4O2
Molecular Weight:
218.21 g/mol
3,7-Dimethyl-1-propargylxanthine
CAS No.: 14114-46-6
Cat. No.: VC20762798
Molecular Formula: C10H10N4O2
Molecular Weight: 218.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 14114-46-6 |
|---|---|
| Molecular Formula | C10H10N4O2 |
| Molecular Weight | 218.21 g/mol |
| IUPAC Name | 3,7-dimethyl-1-prop-2-ynylpurine-2,6-dione |
| Standard InChI | InChI=1S/C10H10N4O2/c1-4-5-14-9(15)7-8(11-6-12(7)2)13(3)10(14)16/h1,6H,5H2,2-3H3 |
| Standard InChI Key | IORPOFJLSIHJOG-UHFFFAOYSA-N |
| SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)CC#C |
| Canonical SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)CC#C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator